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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625

This guide provides essential safety and logistical information for the proper handling and
disposal of Epichlorohydrin-d5 in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals by outlining
a clear, step-by-step operational plan.

Immediate Safety and Hazard Information

Epichlorohydrin-d5 should be handled with the same precautions as its non-deuterated
counterpart. It is classified as a hazardous substance with multiple acute and chronic risks. All
personnel handling this chemical must be thoroughly trained on its properties and the
necessary safety protocols.[1]

Key Hazards:

Flammability: Flammable liquid and vapor.[2] Keep away from heat, sparks, open flames,
and hot surfaces.

 Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2]
» Corrosivity: Causes severe skin burns and eye damage.[3]
e Sensitization: May cause an allergic skin reaction.[3]

o Carcinogenicity: May cause cancer.[3] It is identified as a probable, possible, or confirmed
human carcinogen by IARC.[4]
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e Reactivity: Can react violently with strong acids, bases, oxidizing agents, amines, and certain

metals like aluminum and zinc.[1][5]

Hazard and Safety Data Summary

The following table summarizes key quantitative and qualitative data for Epichlorohydrin-d5,

essential for safe handling and disposal.

Property Data

Citations

CAS Number 69533-54-6

[2](6]

Flammable Liquid (Category

3), Acute Toxicity - Oral

(Category 3), Acute Toxicity -

o Dermal (Category 3), Acute

GHS Classification o ]

Toxicity - Inhalation (Category

3), Skin Corrosion (Sub-

category 1B), Carcinogenicity

(Category 1B)

[2]

Boiling Point 115-117°C

[6]

Chemical-resistant gloves
(Polyvinyl alcohol or butyl

) ) recommended; do not use
Personal Protective Equipment

nitrile or neoprene), protective
(PPE)

goggles/face shield, lab coat,
proper respiratory protection

(use in a fume hood).

[7](8]

Strong acids (e.g.,

Hydrochloric, Sulfuric), strong
Incompatible Materials bases (e.g., Sodium

Hydroxide), oxidizing agents,

amines, aluminum, and zinc.

[1]5]

Operational Plan for Disposal
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This section provides a procedural, step-by-step guide for the collection, storage, and disposal

of Epichlorohydrin-d5 waste.

Step 1: Waste Segregation and Collection

Proper segregation is the first critical step in managing this hazardous waste.

Designated Waste Container: All waste containing Epichlorohydrin-d5, including
contaminated labware (e.g., pipette tips, vials) and rinse solvent, must be collected in a
designated, compatible hazardous waste container.[9]

Separate Waste Streams: Do not mix Epichlorohydrin-d5 waste with other waste streams
(e.g., non-halogenated solvents, aqueous waste) unless explicitly permitted by your
institution's waste disposal protocols.[10] Keeping waste streams separate often prevents
chemical reactions and reduces disposal costs.[10]

Container Material: The waste collection container must be chemically compatible with
Epichlorohydrin-d5. Use only approved containers provided by your institution's
Environmental Health & Safety (EHS) department.

Step 2: Labeling and Storage

Clear labeling and proper storage are mandatory to ensure safety and regulatory compliance.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Epichlorohydrin-d5," and a list of all contents.[9][11] Hazard symbols
indicating flammability, toxicity, and corrosivity should be clearly visible.

Storage Location: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA), such as a ventilated cabinet for flammable liquids.[11] The storage area must be
away from heat, ignition sources, and incompatible materials.[5]

Container Integrity: Ensure the container is always tightly closed when not in use.[9] Do not
fill containers beyond 90% capacity to allow for vapor expansion.[9]

Step 3: Arranging for Final Disposal

Final disposal must be handled by licensed professionals.
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o Professional Disposal Service: The primary method for disposing of Epichlorohydrin-d5 is
through incineration in a chemical incinerator equipped with an afterburner and a scrubber.
[4][12][13] This process must be carried out by a licensed professional waste disposal
company.[4][12]

o Contact EHS: Contact your institution's EHS or equivalent department to arrange for the
pickup and disposal of the hazardous waste container. Follow all internal procedures for
waste manifest and pickup requests.[1]

Methodology for Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and
environmental contamination.

Experimental Protocol: Spill Neutralization and Cleanup

o Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area and
alert others, including your supervisor.[1][8]

o Control Ignition Sources: Eliminate all sources of ignition (e.g., open flames, electrical
equipment) in the vicinity.[1]

o Ventilate the Area: Ensure the area is well-ventilated, preferably by working within a chemical
fume hood.[5]

o Don Appropriate PPE: Before attempting cleanup, put on the required personal protective
equipment, including respiratory protection, chemical-resistant gloves, splash goggles, a
face shield, and a lab coat.[7][14]

» Contain the Spill: Prevent the spill from spreading. For liquid spills, use an inert, non-
combustible absorbent material such as dry sand, earth, or vermiculite.[1][5] Do not use
combustible materials like paper towels.

o Collect Absorbed Material: Carefully collect the absorbed material using non-sparking tools
and place it into a suitable, sealable container for disposal.[1][14]
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o Label as Hazardous Waste: The container with the cleanup material must be sealed and
labeled as hazardous waste containing Epichlorohydrin-d5.

o Decontaminate: Clean the spill area thoroughly.

o Seek Professional Help: For large spills, or if you are not trained or equipped to handle the
situation, evacuate the area and call your institution's emergency response number or 911.

[8]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper management and disposal
of Epichlorohydrin-d5 waste, including the appropriate response to a spill.
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Caption: Workflow for Epichlorohydrin-d5 waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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